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Stability, Storage, and Solubility of NBTIs-IN-5

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: NBTIs-IN-5
Cat. No.: S12875223

Aspect Details

CAS Number 2767443-78-5 [1] [2]

Storage (Powder) -20°C for 3 years [1]

Storage (Solution) -80°C for 6 months; -20°C for 1 month [1]

Shipping Stable at ambient temperature for a few days during ordinary shipping [1]
Appearance Solid at room temperature [1]

Molecular Weight 458.48 g/mol [2]

Molecular Formula  C24H25F3N4O2 [2]

Solubility (In Vitro) May dissolve in DMSO,; alternative solvents include H20, Ethanol, or DMF [1]

Experimental Protocols

Preparation of In Vivo Formulations

Due to its potential low solubility, NBTIs-IN-5 typically requires formulation for in vivo studies. Below are

two common methods for preparing injectable solutions [1]:
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Injection Formulation 1 (10:5:85)

¢ Method: Combine 100 pL of DMSO stock solution, 50 pL of Tween 80, and 850 pL of saline (0.9%
sodium chloride in ddH20). Mix well to obtain a clear solution [1].

Injection Formulation 2 (10:40:5:45)

¢ Method: Combine 100 pL of DMSO stock solution, 400 uL of PEG300, 50 pL of Tween 80, and 450
ML of saline. Mix well to obtain a clear solution [1].

Preparation of Oral Formulations

For oral administration, suspending the compound is a standard approach [1].

Oral Formulation 1 (Suspension in 0.5% CMC Na)

¢ Preparation of 0.5% CMC Na Solution: Dissolve 0.5 g of carboxymethylcellulose sodium (CMC Na)
in 100 mL of ddH20 to obtain a clear solution.

e Preparation of Working Solution: Add 250 mg of NBTIs-IN-5 to 100 mL of the 0.5% CMC Na
solution and mix to make a suspension (2.5 mg/mL) [1].

Critical Handling Notes

e For Research Use Only: This compound is intended for research purposes only and is not for
human use [1] [2].

¢ Solubility Verification: It is recommended to initially dissolve a minute amount of the compound in
DMSO. If it does not dissolve, alternative solvents like H20, Ethanol, or DMF should be tried to avoid
sample loss [1].

¢ Fresh Preparation: For optimal in vivo results, formulations should be prepared freshly prior to use

[1].

Background & Mechanism of Action

NBTIs-IN-5 (Compound 5r) is a Novel Bacterial Topoisomerase Inhibitor (NBTT) that targets the DNA
gyrase of Mycobacterium abscessus (Mabs), with a reported ICso of 1.5 pM and a MICoo of 0.4 pM [1] [2].

NBTIs represent a promising class of antibacterial agents that target bacterial type II topoisomerases (DNA
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gyrase and topoisomerase V) through a mechanism distinct from fluoroquinolones, thus avoiding cross-
resistance [3] [4]. Their structure typically comprises three parts: a left-hand side (LHS) that intercalates
between DNA base pairs, a linker, and a right-hand side (RHS) that binds to a hydrophobic pocket in the
enzyme [3] [5]. A key interaction for the potency of many NBTIs is a symmetrical bifurcated halogen bond
formed by a halogen atom on the RHS with the backbone of Ala68 residues in the GyrA subunit [3] [6].

The diagram below illustrates the core structure and key interactions of NBTI antibacterial agents like

NBTIs-IN-5.
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Conclusion
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This document provides a consolidated guide for researchers handling NBTIs-IN-5. Adherence to the
recommended -20°C storage for the powder and -80°C for stock solutions is crucial for maintaining the
compound's stability and bioactivity over time. The formulation protocols offer reliable methods for

preparing the compound for preclinical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s12875223?utm_src=pdf-body
https://www.smolecule.com/products/s12875223?utm_src=pdf-custom-synthesis
https://www.peptidedb.com/products/NBTIs-IN-5.html
https://www.targetmol.com/compound/nbtis-in-5
https://www.mdpi.com/2079-6382/12/5/930
https://www.mdpi.com/2079-6382/12/5/930
https://pmc.ncbi.nlm.nih.gov/articles/PMC9109137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9109137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8300687/
https://www.academia.edu/127387264/Potent_DNA_gyrase_inhibitors_bind_asymmetrically_to_their_target_using_symmetrical_bifurcated_halogen_bonds
https://www.smolecule.com/products/b12875223#nbtis-in-5-stability-and-storage-conditions
https://www.smolecule.com/products/b12875223#nbtis-in-5-stability-and-storage-conditions
https://www.smolecule.com/products/b12875223#nbtis-in-5-stability-and-storage-conditions
https://www.smolecule.com/products/s12875223?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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